Cas no 921865-80-7 (2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide)

• Product Name: 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide
• CAS No: 921865-80-7
• MF: C₂₂H₁₈ClN₃OS
• MW: 407.915822505951
• CID: 6450208
• Update Time: 2025-06-14

2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide
• 2-[5-(4-chlorophenyl)-1-methylimidazol-2-yl]sulfanyl-N-naphthalen-1-ylacetamide

• Inchi： 1S/C22H18ClN3OS/c1-26-20(16-9-11-17(23)12-10-16)13-24-22(26)28-14-21(27)25-19-8-4-6-15-5-2-3-7-18(15)19/h2-13H,14H2,1H3,(H,25,27)
• InChI Key： AWDQWBMHVSKLEM-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=CC=C1)(=O)CSC1N(C)C(C2=CC=C(Cl)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide

Comprehensive Overview of 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide (CAS No. 921865-80-7)

2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide, with the CAS number 921865-80-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an imidazole ring, a naphthalene moiety, and a chlorophenyl group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its sulfanylacetamide backbone, which is known to exhibit diverse biological activities.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The compound 921865-80-7 aligns with this trend, as its structural attributes suggest potential interactions with specific enzyme targets or receptor proteins. Its chlorophenyl and naphthyl components are often associated with enhanced binding affinity, a feature highly sought after in the design of kinase inhibitors or GPCR modulators. This has led to its inclusion in high-throughput screening libraries for identifying lead compounds.

The synthesis of 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide involves multi-step organic reactions, including imidazole ring formation, sulfanylation, and amide coupling. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring its suitability for further studies. The compound's stability under various pH and temperature conditions is also a critical factor for its potential formulation.

From a drug discovery perspective, the compound's pharmacokinetic properties, including solubility, permeability, and metabolic stability, are under investigation. Computational modeling and in vitro assays are often used to predict its ADME (Absorption, Distribution, Metabolism, Excretion) profile. Given the growing emphasis on AI-driven drug design, researchers are leveraging machine learning algorithms to optimize the structure of 921865-80-7 for improved efficacy and reduced off-target effects.

Beyond pharmaceuticals, 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide has potential applications in material science. Its aromatic and heterocyclic components could contribute to the development of organic semiconductors or fluorescent probes. The compound's ability to form stable crystalline structures may also be exploited in crystal engineering, a field gaining traction for designing functional materials.

In summary, CAS No. 921865-80-7 represents a versatile compound with promising applications in medicinal chemistry and material science. Its structural complexity and functional groups make it a valuable candidate for further exploration, particularly in the context of targeted drug delivery and advanced material synthesis. As research progresses, this compound may emerge as a key player in addressing unmet medical and technological challenges.